Cas no 1630983-45-7 ((4-Bromo-2-chloro-3-pyridinyl)phenylmethanone)

• Product Name: (4-Bromo-2-chloro-3-pyridinyl)phenylmethanone
• CAS No: 1630983-45-7
• MF: C₁₂H₇BrClNO
• MW: 296.547081232071
• CID: 2117621
• Update Time: 2023-11-19

(4-Bromo-2-chloro-3-pyridinyl)phenylmethanone Chemical and Physical Properties

Names and Identifiers

• (4-?bromo-?2-?chloro-?3-?pyridinyl)?phenylMethanone
• 2-Chloro-3-benzoyl-4-bromopyridine
• CID 102368897
• (4-Bromo-2-chloro-3-pyridinyl)phenylmethanone
• Methanone, (4-bromo-2-chloro-3-pyridinyl)phenyl-

• Inchi： 1S/C12H7BrClNO/c13-9-6-7-15-12(14)10(9)11(16)8-4-2-1-3-5-8/h1-7H
• InChI Key： YEBMJUZDFVCHLE-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C(C1C=CC=CC=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 255
• Topological Polar Surface Area: 30

Experimental Properties

• Density: 1.569±0.06 g/cm3(Predicted)
• Boiling Point: 402.1±40.0 °C(Predicted)
• pka: -1.24±0.10(Predicted)